Cas no 475460-77-6 (1,4-Di(pyren-1-yl)benzene)

• Product Name: 1,4-Di(pyren-1-yl)benzene
• CAS No: 475460-77-6
• Molecular Formula: C₃₈H₂₂
• Molecular Weight: 478.5813
• MDL: MFCD12022457
• CID: 1090135
• PubChem ID: 354333691

1,4-Di(pyren-1-yl)benzene Properties

Names and Identifiers

• 1,4-Di(pyren-1-yl)benzene
• 1,4-Di(1-pyrenyl)benzene
• 1-(4-pyren-1-ylphenyl)pyrene
• P-BPYE
• 1,1'-(1,4-Phenylene)bispyrene
• phenylenepyrene
• 1,4-Bis(pyrene-1-yl)benzene
• 1,1'-(1,4-Phenylene)dipyrene
• AX8282279
• D4922
• p-Bpye , 1,4-di(pyren-1-yl)benzene
• 1-[4-(PYREN-1-YL)PHENYL]PYRENE
• AS-61768
• DTXSID30634756
• 475460-77-6
• AKOS022175019
• MFCD27923028

• MDL： MFCD12022457
• InChIKey： IJJYNFWMKNYNEW-UHFFFAOYSA-N
• Inchi： 1S/C38H22/c1-3-25-11-13-29-15-19-31(33-21-17-27(5-1)35(25)37(29)33)23-7-9-24(10-8-23)32-20-16-30-14-12-26-4-2-6-28-18-22-34(32)38(30)36(26)28/h1-22H
• SMILES： C12=C3C([H])=C([H])C4C([H])=C([H])C([H])=C(C([H])=C([H])C1=C(C([H])=C3[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C3C([H])=C([H])C5C([H])=C([H])C([H])=C6C([H])=C([H])C=1C=3C6=5)C2=4

Computed Properties

• Exact Mass: 478.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 478.172150702g/mol
• Heavy Atom Count: 38
• Complexity: 780
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 10.81540
• PSA: 0.00000
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (1.3E-9 g/L) (25 ºC),
• Color/Form: No data available
• Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),

1,4-Di(pyren-1-yl)benzene Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

1,4-Di(pyren-1-yl)benzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Material Chemicals Electrical Materials
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes